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Compound of Interest

Compound Name: 3-Bromo-5-methoxyaniline

Cat. No.: B176949 Get Quote

3-Bromo-5-methoxyaniline: A Technical Guide to
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 3-Bromo-5-methoxyaniline (CAS No. 16618-68-1). The information is

intended for professionals in research, scientific, and drug development fields to ensure the

safe handling and use of this compound. This document summarizes the known hazards,

exposure controls, and emergency procedures. Please note that detailed toxicological studies,

specific experimental safety protocols, and signaling pathway information are not readily

available in the public domain and are therefore not included in this guide.

Chemical Identification and Physical Properties
3-Bromo-5-methoxyaniline is a substituted aniline compound primarily used in organic

synthesis.[1]

Table 1: Physical and Chemical Properties of 3-Bromo-5-methoxyaniline
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Property Value

CAS Number 16618-68-1[1][2][3]

Molecular Formula C₇H₈BrNO[3]

Molecular Weight 202.05 g/mol [3]

Appearance White to light yellow solid/powder[1][2]

Melting Point 65-68°C[1]

Boiling Point 51-54°C[2]

Solubility Sparingly soluble in water (1.1 g/L at 25°C)[1]

Density 1.531 ± 0.06 g/cm³[4]

pKa 3.10 ± 0.10 (Predicted)[1]

Hazard Identification and GHS Classification
3-Bromo-5-methoxyaniline is classified as a hazardous chemical under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is considered toxic if

swallowed, in contact with skin, or if inhaled.[2]

Table 2: GHS Classification for 3-Bromo-5-methoxyaniline

Classification
Hazard Class
& Category

Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Acute Tox. 3

H301: Toxic if

swallowed
GHS06 Danger

Acute Toxicity,

Dermal
Acute Tox. 3

H311: Toxic in

contact with skin
GHS06 Danger

Acute Toxicity,

Inhalation
Acute Tox. 3

H331: Toxic if

inhaled
GHS06 Danger

Source:[2]
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Handling and Storage
Due to the toxicity of 3-Bromo-5-methoxyaniline, stringent safety measures must be

implemented during its handling and storage.

Personal Protective Equipment (PPE)
A thorough risk assessment should be performed before handling this compound to ensure the

selection of appropriate PPE. The following are general recommendations for handling toxic

aniline compounds:

Hand Protection: Use of chemical-resistant gloves is mandatory. Materials such as butyl

rubber, neoprene, or Viton are recommended for handling aniline compounds. Nitrile gloves

may not provide adequate protection.[5]

Eye/Face Protection: Wear chemical splash goggles or a face shield to protect against

splashes.[5]

Skin and Body Protection: A fully buttoned lab coat is required. For procedures with a higher

risk of exposure, a chemical-resistant apron or suit should be considered.

Respiratory Protection: All handling of 3-Bromo-5-methoxyaniline should be conducted in a

certified chemical fume hood to avoid inhalation of dust or vapors.[5] If a respirator is

deemed necessary, personnel must be enrolled in a respiratory protection program.

Safe Handling Practices
Always work within a designated area, such as a chemical fume hood.[5]

Avoid all direct contact with the substance.

Prevent the formation of dust and aerosols.

After handling, wash hands and any exposed skin thoroughly.

Eating, drinking, and smoking are strictly prohibited in the work area.

Ensure containers are tightly sealed when not in use.
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Storage Conditions
Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials, such as strong oxidizing agents and strong acids.[5]

The storage location should be secure and restricted to authorized personnel.

Preparation Handling Post-Handling

Conduct Risk Assessment Don Appropriate PPE
Determine required PPE

Work in Chemical Fume Hood Handle 3-Bromo-5-methoxyaniline Securely Close Container Decontaminate Work Area Doff PPE Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for 3-Bromo-5-methoxyaniline.

First-Aid Measures
Prompt action is essential in the event of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, while holding the eyelids open. Seek immediate medical attention.[5]

Skin Contact: Remove all contaminated clothing and shoes. Immediately wash the affected

area with plenty of soap and water for at least 15 minutes. Seek immediate medical

attention.[5]

Inhalation: Move the individual to fresh air at once. If breathing has stopped, provide artificial

respiration. If breathing is difficult, administer oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 glasses of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.
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Accidental Release Measures
Small Spills: If you are trained and equipped to handle the spill, you may clean up a small

amount. Absorb the spill with a non-combustible, inert material such as sand or vermiculite,

and place it into a sealed container for hazardous waste disposal.[5]

Large Spills: In the event of a large spill, immediately evacuate the area.[5] Secure the

vicinity to prevent entry and contact your institution's emergency response team.
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Spill Detected

Assess Spill Size and Risk
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Contain Spill
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Emergency Spill Response Workflow.
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Disposal Considerations
3-Bromo-5-methoxyaniline and any contaminated materials must be disposed of as

hazardous waste. Follow all applicable local, state, and federal regulations for hazardous waste

disposal.

Lack of Detailed Experimental and Toxicological
Data
It is critical to note that detailed quantitative toxicological data, such as LD50 values, for 3-
Bromo-5-methoxyaniline are not readily available in the public domain. Furthermore, specific

experimental protocols for safety assessment and information on the toxicological signaling

pathways of this compound have not been identified in the reviewed literature. Consequently, it

is imperative to handle this substance with a high degree of caution, assuming it to be highly

toxic.

Disclaimer
This guide is intended for informational purposes for trained professionals and should not be

considered a substitute for a formal, site-specific risk assessment. The information presented is

compiled from available safety data sheets and general best practices for handling toxic

chemicals. It is essential to consult the most recent Safety Data Sheet (SDS) provided by the

supplier before using 3-Bromo-5-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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